2-(2-Benzylphenoxy)ethylamine hydrochloride

• IUPAC Name: 2-(2-benzylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C15H17NO.ClH/c16-10-11-17-15-9-5-4-8-14(15)12-13-6-2-1-3-7-13;/h1-9H,10-12,16H2;1H
• InChI Key: GSAOMGRRQCNAAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2OCCN.Cl
• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol

Description

“2-(2-Benzylphenoxy)ethylamine hydrochloride” is a chemical compound with the molecular formula C15H18ClNO. It is also known by other names such as “2-(2-benzylphenoxy)ethanamine” and "2-[2-(phenylmethyl)phenoxy]ethanamine hydrochloride". This compound is manufactured by CHEMLYTE SOLUTIONS CO., LTD.

Molecular Structure Analysis

The molecular structure of “2-(2-Benzylphenoxy)ethylamine hydrochloride” consists of a benzyl group attached to a phenoxy group, which is further attached to an ethylamine group. The exact molecular weight is 263.77.

Scientific Research Applications

Environmental Behavior and Toxicology

• Environmental Occurrence and Fate

  Parabens, which share a phenolic structure with 2-(2-Benzylphenoxy)ethylamine hydrochloride, are widely used as preservatives and have been extensively studied for their occurrence, fate, and behavior in aquatic environments. These studies reveal that despite wastewater treatments, parabens persist in low concentrations in effluents and are ubiquitous in surface water and sediments due to their continuous introduction from consumer products. This research highlights the environmental persistence and ubiquity of phenolic compounds, suggesting similar environmental considerations for 2-(2-Benzylphenoxy)ethylamine hydrochloride (Haman, Dauchy, Rosin, & Munoz, 2015).

• Toxicology and Human Exposure

  Synthetic phenolic antioxidants (SPAs), similar in structure to the compound , have been investigated for their occurrence in various environmental matrices and potential human exposure routes. Toxicity studies indicate that some SPAs may pose health risks, including hepatic toxicity and endocrine disruption, underscoring the importance of understanding the toxicological profile of phenolic compounds like 2-(2-Benzylphenoxy)ethylamine hydrochloride (Liu & Mabury, 2020).

Pharmaceutical and Material Science Applications

• Drug Design and Toxicity Reduction

  Research on derivatives of phloroglucinol, a phenolic compound, focuses on creating new organic compounds with pronounced antioxidant activity, potentially acting as metal deactivators. This suggests a pathway for designing new pharmaceuticals or additives with reduced toxicity, hinting at the potential for 2-(2-Benzylphenoxy)ethylamine hydrochloride to serve in similar capacities (Alexanyan et al., 2019).

• Anticancer Drug Research

  Studies on tumor specificity and keratinocyte toxicity of various compounds, including phenolic derivatives, aim to identify new anticancer drugs with high tumor specificity and reduced toxicity. This line of research indicates the potential for compounds like 2-(2-Benzylphenoxy)ethylamine hydrochloride to contribute to the development of safer anticancer therapies (Sugita et al., 2017).

Safety and Hazards

While handling “2-(2-Benzylphenoxy)ethylamine hydrochloride”, it is advised to wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools. It is also recommended to prevent fire caused by electrostatic discharge steam.